N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-3-(phenylthio)propanamide hydrochloride
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Description
N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-3-(phenylthio)propanamide hydrochloride is a useful research compound. Its molecular formula is C21H25ClFN3OS2 and its molecular weight is 454.02. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antitumor Evaluation
Research has delved into the synthesis of novel derivatives of 6-amino-2-phenylbenzothiazole, incorporating different substituents such as amino, dimethylamino, or fluoro on the phenyl ring, as corresponding hydrochloride salts. These compounds, including those structurally related to N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-3-(phenylthio)propanamide hydrochloride, have been synthesized and evaluated for their cytostatic activities against malignant human cell lines such as cervical, breast, colon, and laryngeal carcinoma, demonstrating potential antitumor properties (Racané et al., 2006).
Generation of Structurally Diverse Libraries
In another study, the focus was on generating a structurally diverse library of compounds through alkylation and ring closure reactions. A specific ketonic Mannich base derivative was used as a starting material in these reactions to produce a wide array of compounds, showcasing the chemical's versatility and potential for creating diverse molecular libraries with potential biological activities (Roman, 2013).
Spectroscopic and Photophysical Properties
The investigation into the spectroscopic and photophysical properties of benzothiazole derivatives, including those similar to N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-3-(phenylthio)propanamide hydrochloride, revealed insights into their fluorescence characteristics. These studies contribute to our understanding of how structural modifications affect the optical properties of benzothiazole compounds, which could be pivotal for their application in fluorescence-based technologies and materials science (Misawa et al., 2019).
Antimicrobial and Anti-inflammatory Agents
Research has also extended to the synthesis and biological evaluation of various derivatives for their antimicrobial and anti-inflammatory activities. This includes the exploration of pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives, indicating the broad potential of N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-3-(phenylthio)propanamide hydrochloride related compounds in developing new therapeutic agents (Kendre et al., 2015).
properties
IUPAC Name |
N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-phenylsulfanylpropanamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24FN3OS2.ClH/c1-24(2)12-6-13-25(20(26)11-14-27-17-7-4-3-5-8-17)21-23-18-10-9-16(22)15-19(18)28-21;/h3-5,7-10,15H,6,11-14H2,1-2H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJKHQZVGENGXIL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCN(C1=NC2=C(S1)C=C(C=C2)F)C(=O)CCSC3=CC=CC=C3.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25ClFN3OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-3-(phenylthio)propanamide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.